Cas no 31503-28-3 (Cyclopentanone, 2-(3-methoxyphenyl)-)

• Product Name: Cyclopentanone, 2-(3-methoxyphenyl)-
• CAS No: 31503-28-3
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1452691
• PubChem ID: 12362938
• Update Time: 2025-06-08

Cyclopentanone, 2-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(3-methoxyphenyl)-
• 2-(3-methoxyphenyl)cyclopentan-1-one
• 2-(3-METHOXYPHENYL)CYCLOPENTANONE
• EN300-1153078
• 2-(3-methoxy-phenyl)-cyclopentanone
• AKOS011896716
• 31503-28-3
• DTXSID90494272
• 2-(3-Methoxyphenyl)-cyclopentanone
• SCHEMBL317559
• LRPLCXPWKTUJPH-UHFFFAOYSA-N

• Inchi： 1S/C12H14O2/c1-14-10-5-2-4-9(8-10)11-6-3-7-12(11)13/h2,4-5,8,11H,3,6-7H2,1H3
• InChI Key： LRPLCXPWKTUJPH-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Cyclopentanone, 2-(3-methoxyphenyl)-

Recent Advances in the Study of Cyclopentanone, 2-(3-methoxyphenyl)- (CAS: 31503-28-3) in Chemical Biology and Pharmaceutical Research

Cyclopentanone, 2-(3-methoxyphenyl)- (CAS: 31503-28-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a cyclopentanone core substituted with a 3-methoxyphenyl group, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological potential, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a building block for the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce Cyclopentanone, 2-(3-methoxyphenyl)- with high yield and purity, enabling further exploration of its derivatives. These derivatives have shown promise in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit potent inhibitory effects on specific cancer cell lines, suggesting its potential as a lead compound for oncology drug development.

In addition to its pharmacological potential, Cyclopentanone, 2-(3-methoxyphenyl)- has also been investigated for its mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the methoxy group at the 3-position of the phenyl ring plays a critical role in modulating the compound's biological activity. Computational modeling and molecular docking studies have further elucidated its interactions with target proteins, providing insights into its binding affinity and selectivity. These findings are instrumental in guiding the design of more effective and targeted therapeutic agents.

Another noteworthy development is the application of Cyclopentanone, 2-(3-methoxyphenyl)- in the field of chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and signaling pathways. Its ability to selectively interact with certain enzymes has made it a valuable tool for understanding biochemical processes and identifying new drug targets. For example, a recent study highlighted its use in probing the activity of cytochrome P450 enzymes, which are involved in drug metabolism and detoxification.

Despite these advancements, challenges remain in the clinical translation of Cyclopentanone, 2-(3-methoxyphenyl)- and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's versatility and potential as a scaffold for drug discovery. Future studies are expected to focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications.

In conclusion, Cyclopentanone, 2-(3-methoxyphenyl)- (CAS: 31503-28-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As research continues to uncover its potential, this compound may pave the way for the development of novel therapeutics targeting a range of diseases.